Cas no 618-13-3 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 3-(Ethylamino)benzenesulfonic acid
- 3-ethylaminobenzenesulfonic acid
- AC1L5UKB
- AC1Q6WS3
- AG-K-82702
- AR-1E7690
- CTK2F4215
- NSC36992
- NSC-36992
- DS-004818
- 618-13-3
- SCHEMBL6240600
- DTXSID90284372
-
-
- Inchi： InChI=1S/C8H11NO3S/c1-2-9-7-4-3-5-8(6-7)13(10,11)12/h3-6,9H,2H2,1H3,(H,10,11,12)
- InChI Key： ULBIOZHACUIMNW-UHFFFAOYSA-N
- SMILES： CCNC1=CC(=CC=C1)S(=O)(=O)O
Computed Properties
- Exact Mass: 201.04603
- Monoisotopic Mass: 201.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 66.4
Related Literature
-
L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
-
3. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
618-13-3 ( ) Related Products
- 97-20-1(Benzenesulfonic acid,3-(diethylamino)-)
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- 2228640-23-9(methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate)
- 1270430-26-6(tert-butyl N-{2-amino-2-3-(methylsulfanyl)phenylethyl}carbamate)
- 2248273-09-6(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-1,3-benzodiazol-2-yl)butanoate)
- 2090478-76-3(1-(4,5-Dibromo-1-propan-2-ylimidazol-2-yl)-N-methylmethanamine)
- 2171663-50-4(3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidobenzoic acid)
- 2137773-68-1(Bicyclo[3.1.0]hexane-6-methanol, 2-amino-)
- 22254-24-6(Ipratropium bromide)
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